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Cat. No.: B7822610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium periodate (KIO₄) is an inorganic salt composed of a potassium cation (K⁺) and a

periodate anion (IO₄⁻). It is a powerful oxidizing agent with significant applications in analytical

chemistry, organic synthesis, and various industrial processes. This technical guide provides a

comprehensive overview of the physical and chemical properties of potassium periodate

powder, with a focus on its appearance, structural characteristics, and key analytical

methodologies.

Physical and Chemical Properties
Potassium periodate is typically a white, odorless, crystalline powder.[1][2] It is stable under

normal conditions but acts as a strong oxidizer, especially in the presence of combustible

materials.[3]

Data Presentation: Quantitative Properties
The following tables summarize the key quantitative physical and chemical properties of

potassium periodate.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula KIO₄ [1][4]

Molecular Weight 230.00 g/mol [2][4]

Appearance White crystalline powder [1]

Odor Odorless [1][2][4]

Density 3.618 g/cm³ [1]

Melting Point 582 °C (decomposes) [1][4]

Table 2: Solubility Data

Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference

Water 0 0.17 [1]

Water 20 0.42 [1][4]

Water 80 4.44 [1]

Water 100 7.87 [1]

Ethanol - Insoluble

Table 3: Crystallographic Data

Parameter Value Reference

Crystal System Tetragonal [1]

Space Group I4₁/a [1]

Experimental Protocols
Synthesis of Potassium Periodate
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A common laboratory-scale synthesis of potassium periodate involves the oxidation of

potassium iodate (KIO₃) in an alkaline medium.

Experimental Workflow: Synthesis of Potassium Periodate
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Reaction

Purification

Potassium Iodate (KIO₃) solution

Reaction Mixture

Potassium Hydroxide (KOH) Chlorine gas (Cl₂)

Cooling and Precipitation

Heat

Filtration

Washing with cold water

Drying

Potassium Periodate (KIO₄) Powder
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Sample Preparation

Oxidation

Analysis

Sample containing Mn²⁺

Prepared Sample

Acidification (e.g., H₂SO₄)

Addition of Potassium Periodate (KIO₄)

Heating

Development of Permanganate color

Cooling to room temperature

Spectrophotometric Measurement (at ~525 nm)

Quantification of Manganese

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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